Cas no 642-95-5 (2,3,4-tribromoaniline)

2,3,4-Tribromoaniline is a brominated aromatic amine with the molecular formula C₆H₄Br₃N. This compound is characterized by the substitution of three bromine atoms at the 2, 3, and 4 positions of the aniline ring, imparting high electron-withdrawing properties and enhanced reactivity in electrophilic substitution reactions. It serves as a valuable intermediate in organic synthesis, particularly in the preparation of agrochemicals, pharmaceuticals, and specialty dyes. The presence of multiple bromine atoms contributes to its utility in cross-coupling reactions and as a precursor for further functionalization. Its well-defined structure and stability under controlled conditions make it a reliable reagent for research and industrial applications requiring precise brominated aromatic frameworks.

2,3,4-tribromoaniline structure

Product Name:2,3,4-tribromoaniline

CAS No:642-95-5

MF:C₆H₄Br₃N

MW:329.814659118652

CID:1681387

PubChem ID:14877221

Update Time:2025-06-07

2,3,4-tribromoaniline Chemical and Physical Properties

Names and Identifiers

- 2,3,4-tribromoaniline
- CTK2B4853
- 2,3,4-tribromo-5-trifluoromethylsulfanyl-pyrrole
- tribromoaniline
- 2,3,4-Tribrom-5-(trifluormethylthio)-pyrrol
- 2,3,4-Tribrom-5-(trifluormethylthio)pyrrol
- 2,3,4-tribromo-aniline
- 2,3,4-tribromo-5-trifluoromethylsulfanyl-1H-pyrrole
- 1H-Pyrrole, 2,3,4-tribromo-5-[(trifluoromethyl)thio]-
- 2,3,4-Tribrom-anilin
- CTK2B4853; 2,3,4-tribromo-5-trifluoromethylsulfanyl-pyrrole; tribromoaniline; 2,3,4-Tribrom-5-(trifluormethylthio)-pyrrol; 2,3,4-Tribrom-5-(trifluormethylthio)pyrrol; 2,3,4-tribromo-aniline; 2,3,4-tribromo-5-trifluoromethylsulfanyl-1H-pyrrole; 1H-Pyrrole, 2,3,4-tribromo-5-[(trifluoromethyl)thio]-; 2,3,4-Tribrom-anilin;
- 642-95-5
- SCHEMBL80034
- G64784
- Inchi： 1S/C6H4Br3N/c7-3-1-2-4(10)6(9)5(3)8/h1-2H,10H2
- InChI Key： MDRUKDLYOLTXBU-UHFFFAOYSA-N
- SMILES： BrC1C(=C(C=CC=1N)Br)Br

Computed Properties

Exact Mass: 326.78932
Monoisotopic Mass: 326.78939g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 120
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 26Å²

Experimental Properties

Density: 2.351
Boiling Point: 325.256°C at 760 mmHg
Flash Point: 150.509°C
Refractive Index: 1.689
PSA: 26.02

2,3,4-tribromoaniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013020726-250mg	2,3,4-Tribromoaniline	642-95-5	97%	250mg	$494.40	2023-09-01
Alichem	A013020726-500mg	2,3,4-Tribromoaniline	642-95-5	97%	500mg	$855.75	2023-09-01
Alichem	A013020726-1g	2,3,4-Tribromoaniline	642-95-5	97%	1g	$1579.40	2023-09-01